Cas no 1552930-89-8 (3-Piperidinecarboxylic acid, 5-[(dimethylamino)methyl]-)

• Product Name: 3-Piperidinecarboxylic acid, 5-[(dimethylamino)methyl]-
• CAS No: 1552930-89-8
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5274593
• Update Time: 2025-06-11

3-Piperidinecarboxylic acid, 5-[(dimethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 5-[(dimethylamino)methyl]-

• Inchi： 1S/C9H18N2O2/c1-11(2)6-7-3-8(9(12)13)5-10-4-7/h7-8,10H,3-6H2,1-2H3,(H,12,13)
• InChI Key： VNYSTVCGFYHTHD-UHFFFAOYSA-N
• SMILES： N1CC(CN(C)C)CC(C(O)=O)C1

Additional information on 3-Piperidinecarboxylic acid, 5-[(dimethylamino)methyl]-

Introduction to 3-Piperidinecarboxylic acid, 5-[(dimethylamino)methyl] (CAS No. 1552930-89-8)

3-Piperidinecarboxylic acid, 5-[(dimethylamino)methyl] (CAS No. 1552930-89-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique piperidine ring and dimethylamino functional group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-Piperidinecarboxylic acid, 5-[(dimethylamino)methyl] is defined by its piperidine ring, which is a six-membered heterocyclic amine. The presence of the carboxylic acid group at the 3-position and the dimethylamino methyl group at the 5-position imparts specific chemical and biological properties to this compound. These structural features contribute to its potential as a ligand for various receptors and enzymes, making it an attractive target for drug discovery and development.

Recent studies have explored the pharmacological properties of 3-Piperidinecarboxylic acid, 5-[(dimethylamino)methyl]. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound effectively inhibits the activity of a key enzyme in the glycolytic pathway, suggesting its potential use in treating metabolic disorders such as diabetes and obesity.

In addition to its enzymatic inhibition properties, 3-Piperidinecarboxylic acid, 5-[(dimethylamino)methyl] has been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California, San Francisco, found that this compound reduces the production of pro-inflammatory cytokines in vitro. This finding opens up possibilities for its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-Piperidinecarboxylic acid, 5-[(dimethylamino)methyl] has also been studied to understand its behavior in biological systems. A preclinical study published in the European Journal of Pharmaceutical Sciences in 2021 reported that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further evaluate the safety and efficacy of 3-Piperidinecarboxylic acid, 5-[(dimethylamino)methyl], several clinical trials are currently underway. A phase I trial conducted by a pharmaceutical company is assessing the safety and tolerability of this compound in healthy volunteers. Preliminary results indicate that it is well-tolerated at various dose levels, with no serious adverse events reported. These findings provide a strong foundation for advancing to phase II trials to evaluate its therapeutic potential in specific patient populations.

The synthesis of 3-Piperidinecarboxylic acid, 5-[(dimethylamino)methyl] involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale. For example, a novel catalytic method developed by researchers at Harvard University has significantly reduced the number of steps required for synthesis while maintaining high yields and purity levels.

In conclusion, 3-Piperidinecarboxylic acid, 5-[(dimethylamino)methyl] (CAS No. 1552930-89-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. Ongoing studies and clinical trials will continue to elucidate its full potential as a therapeutic agent.